Cas no 24407-32-7 (1H-Isoindole-1,3(2H)-dione,4,5,6,7-tetrabromo-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,4,5,6,7-tetrabromo-
• CAS No: 24407-32-7
• MF: C₈HBr₄NO₂
• MW: 462.715039014816
• MDL: MFCD00005882
• CID: 271238
• PubChem ID: 90490
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,4,5,6,7-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,4,5,6,7-tetrabromo-
• 3.4.5.6-Tetrabromophthalimide
• 4,5,6,7-tetrabromoisoindole-1,3-dione
• ETHYLENEBIS(TETRABROMOPHTHALIMIDE)
• 1H-Isoindole-1,3(2H)-dione,4,5,6,7-tetrabromo
• 3,4,5,6-tetrabromophthalimide
• 4,5,6,7-Tetrabrom-isoindolin-1,3-dion
• 4,5,6,7-Tetrabromo-1H-isoindole-1,3(2H)-dione
• 4,5,6,7-tetrabromo-2H-benzo[c]azoline-1,3-dione
• 4,5,6,7-tetrabromo-isoindoline-1,3-dione
• 4,5,6,7-tetrabromophthalimide
• bis-tetrabromophthalimide
• Tetrabromophthalimide
• E77180
• NS00027645
• SB65961
• Phthalimide, 3,4,5,6-tetrabromo-
• FT-0614120
• 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-
• 4, 5, 6, 7-tetrabromoisoindole-1, 3-dione
• HMS3087A11
• 1H-Isoindole-1, 4,5,6,7-tetrabromo-
• 24407-32-7
• 4,5,6,7-Tetrabromoisoindoline-1,3-dione
• NSC-93908
• MLS002695219
• CHEMBL1867709
• J-015504
• 4,5,6,7-Tetrabromo-1H-isoindole-1,3(2H)-dione #
• SMR001561129
• MFCD00005882
• NSC 93908
• CS-0163324
• AKOS003267305
• SCHEMBL465112
• EINECS 246-232-8
• DTXSID60179160
• NSC93908
• 4,5,6,7-tetrabromo-2H-isoindole-1,3-dione
• DB-046442
• DTXCID90101651

• MDL： MFCD00005882
• Inchi： 1S/C8HBr4NO2/c9-3-1-2(8(15)13-7(1)14)4(10)6(12)5(3)11/h(H,13,14,15)
• InChI Key： QRFTXHFUNIFHST-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2C(NC(C=21)=O)=O)Br)Br)Br

Computed Properties

• Exact Mass: 458.67400
• Monoisotopic Mass: 458.674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 2.685
• Melting Point: >300°C
• Refractive Index: 1.721
• PSA: 46.17000
• LogP: 3.94900
• Solubility: Not determined

1H-Isoindole-1,3(2H)-dione,4,5,6,7-tetrabromo- Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36